Cas no 1216279-49-0 (Cyclohexyl (2,5-difluorophenyl)methanol)

• Product Name: Cyclohexyl (2,5-difluorophenyl)methanol
• CAS No: 1216279-49-0
• MF: C₁₃H₁₆F₂O
• MW: 226.262351036072
• MDL: MFCD12787114
• CID: 5177266
• Update Time: 2026-03-05

Cyclohexyl (2,5-difluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Cyclohexyl (2,5-difluorophenyl)methanol
• Cyclohexyl(2,5-difluorophenyl)methanol
• Benzenemethanol, α-cyclohexyl-2,5-difluoro-

• MDL： MFCD12787114
• Inchi： 1S/C13H16F2O/c14-10-6-7-12(15)11(8-10)13(16)9-4-2-1-3-5-9/h6-9,13,16H,1-5H2
• InChI Key： JRACLUBFFSQQPO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(C1CCCCC1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2

Additional information on Cyclohexyl (2,5-difluorophenyl)methanol

Cyclohexyl (2,5-difluorophenyl)methanol (CAS 1216279-49-0): A Versatile Fluorinated Building Block in Modern Chemistry

In the rapidly evolving field of fluorinated organic compounds, Cyclohexyl (2,5-difluorophenyl)methanol (CAS 1216279-49-0) has emerged as a valuable intermediate with diverse applications across pharmaceutical, agrochemical, and materials science sectors. This difluorophenyl methanol derivative combines the unique electronic properties of fluorine atoms with the structural versatility of a cyclohexyl group, making it particularly attractive for drug discovery and material innovation.

The molecular structure of Cyclohexyl (2,5-difluorophenyl)methanol features a 2,5-difluorobenzyl alcohol core attached to a cyclohexyl ring, creating a unique three-dimensional architecture. This configuration is particularly relevant in current medicinal chemistry research, where scientists are actively investigating fluorinated chiral alcohols as potential building blocks for protein-protein interaction inhibitors and allosteric modulators.

Recent trends in green chemistry have highlighted the importance of fluorinated intermediates like 1216279-49-0 due to their ability to modify the physicochemical properties of target molecules while maintaining metabolic stability. The cyclohexyl (2,5-difluoro)methanol moiety has shown particular promise in the development of bioactive molecules with improved pharmacokinetic profiles, addressing one of the most common challenges in drug development today.

From a synthetic perspective, Cyclohexyl (2,5-difluorophenyl)methanol serves as a crucial intermediate in the preparation of various fluorinated fine chemicals. Its applications extend to the creation of liquid crystal materials, where the combination of fluorine atoms and cyclohexyl groups can significantly influence mesomorphic properties. This aligns with current industry demands for advanced display technologies and optoelectronic materials.

The compound's stability and synthetic accessibility make it particularly valuable in parallel synthesis and combinatorial chemistry approaches, which remain at the forefront of high-throughput drug discovery. Researchers frequently search for information about difluorophenyl derivatives and cyclohexyl-containing building blocks, reflecting the growing importance of such compounds in modern chemical research.

In agrochemical applications, derivatives of Cyclohexyl (2,5-difluorophenyl)methanol have demonstrated potential as intermediates for crop protection agents. The fluorine atoms enhance the biological activity and environmental stability of resulting compounds, addressing current agricultural needs for more efficient and sustainable solutions.

The 1216279-49-0 compound also finds applications in polymer chemistry, where it can serve as a monomer or modifier to introduce fluorine atoms into polymer backbones. This is particularly relevant to ongoing research into high-performance materials with enhanced thermal stability and chemical resistance.

From a structure-activity relationship perspective, the cyclohexyl difluoromethanol moiety offers interesting possibilities for molecular design. The fluorine atoms can participate in various non-covalent interactions, while the cyclohexyl group provides conformational constraints that are valuable in rational drug design strategies.

Recent publications have highlighted the use of Cyclohexyl (2,5-difluorophenyl)methanol in the synthesis of fluorinated heterocycles, particularly in the context of developing new kinase inhibitors and GPCR modulators. These applications align with current pharmaceutical industry priorities and frequently appear in search queries related to drug discovery intermediates.

The compound's stability under various reaction conditions makes it particularly valuable for multistep synthesis applications. Chemists often search for information about stable fluorinated intermediates and versatile chiral building blocks, making 1216279-49-0 a relevant topic in contemporary chemical literature.

In the context of asymmetric synthesis, the chiral center in Cyclohexyl (2,5-difluorophenyl)methanol offers opportunities for the preparation of enantiomerically pure compounds. This is particularly important given the current regulatory emphasis on chiral drug development and the pharmaceutical industry's need for stereoselective synthesis methods.

Looking forward, the unique combination of fluorine substitution and cyclohexyl geometry in Cyclohexyl (2,5-difluorophenyl)methanol positions it as a compound of continuing interest across multiple disciplines. Its applications in medicinal chemistry, material science, and catalysis research ensure its relevance in addressing current scientific challenges and industrial needs.